Cas no 105970-02-3 (1-(6-Amino-9H-purin-9-yl)propan-2-one)

• Product Name: 1-(6-Amino-9H-purin-9-yl)propan-2-one
• CAS No: 105970-02-3
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 1090073
• PubChem ID: 14258026
• Update Time: 2025-04-20

1-(6-Amino-9H-purin-9-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Amino-9H-purin-9-yl)propan-2-one
• 1-(6-aminopurin-9-yl)propan-2-one
• 1-(6-Amino-9H-purin-9-yl)-2-propanone
• 2-Propanone, 1-(6-aMino-9H-purin-9-yl)-
• A927668
• 1-(9h-adenin-9-yl)-2-propanone
• 105970-02-3
• DTXSID80558110
• AKOS011299818

• MDL： MFCD16164389
• Inchi： 1S/C8H9N5O/c1-5(14)2-13-4-12-6-7(9)10-3-11-8(6)13/h3-4H,2H2,1H3,(H2,9,10,11)
• InChI Key： QVVQIXZDNRKXPV-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 191.08087
• Monoisotopic Mass: 191.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 86.69

1-(6-Amino-9H-purin-9-yl)propan-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C